Cas no 141045-26-3 (1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene)

• Product Name: 1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene
• CAS No: 141045-26-3
• MF: C₂₂H₁₈N₄
• MW: 338.405124187469
• MDL: MFCD23135292
• CID: 1024307
• PubChem ID: 12071492
• Update Time: 2025-09-27

1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-Bis(1-methyl-1H-benzo[d]imidazol-2-yl)benzene
• 1,3-bis(1-methyl-1H-benzimidazol-2-yl)benzene
• 1,3-bis(1-methylbenzimidazol-2-yl)benzene
• 1,3-bis(1-methyl-benzimidazol-2-yl)benzene
• 1,3-bis-(N-methyl-2-benzimidazolyl)benzene
• 1,3-bis(N-methyl-2-benzimidazyl)benzene
• 1,3-bis(N-methyl-benzimidazol-2-yl)benzene
• AK101302
• ANW-60309
• CTK0F0950
• KB-216393
• SureCN226785
• DTXSID30476976
• SCHEMBL226785
• 2,2'-(1,3-phenylene)bis(1-methyl-1h-benzimidazole)
• CS-0170485
• 1-methyl-2-[3-(1-methylbenzimidazol-2-yl)phenyl]benzimidazole
• YSZC1769
• 141045-26-3
• CHEMBL4171866
• 1,3-Bis(1-methyl-1H-benzodimidazol-2-yl)benzene

• MDL： MFCD23135292
• Inchi： 1S/C22H18N4/c1-25-19-12-5-3-10-17(19)23-21(25)15-8-7-9-16(14-15)22-24-18-11-4-6-13-20(18)26(22)2/h3-14H,1-2H3
• InChI Key： LEROFEHUZVLDDW-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C1C=CC=C(C=1)C1=NC2C=CC=CC=2N1C

Computed Properties

• Exact Mass: 338.15334
• Monoisotopic Mass: 338.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 455
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 35.6Ų

Experimental Properties

• PSA: 35.64